Cas no 1215358-58-9 (Bilastine-d)

• Product Name: Bilastine-d
• CAS No: 1215358-58-9
• MF: C₂₈H₃₇N₃O₃
• MW: 463.611687421799
• CID: 4554447
• Update Time: 2025-07-15

Bilastine-d Chemical and Physical Properties

Names and Identifiers

• Bilastine
• 3,3,3-Trideuterio-2-[3-[2-[4-[1-(2-ethoxyethyl)benzimidazol-2-yl]piperidin-1-yl]ethyl]phenyl]-2-(trideuteriomethyl)propanoic acid
• Bilastine-d6
• Bilastine_x0000_-d6
• Bilastine-d
• ortho-Bilastine-d6

• Inchi： 1S/C28H37N3O3/c1-4-34-19-18-31-25-11-6-5-10-24(25)29-26(31)22-13-16-30(17-14-22)15-12-21-8-7-9-23(20-21)28(2,3)27(32)33/h5-11,20,22H,4,12-19H2,1-3H3,(H,32,33)
• InChI Key： YQBLDZMARIUXJI-UHFFFAOYSA-N
• SMILES： C(N1C2=CC=CC=C2N=C1C1CCN(CCC2C=CC=C(C(C([H])([H])[H])(C([H])([H])[H])C(=O)O)C=2)CC1)COCC

Experimental Properties

• Melting Point: >195oC (dec.)
• Solubility: Chloroform (Slightly), Methanol (Slightly)

Bilastine-d Security Information

• Storage Condition：Refrigerator

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Benzimidazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles

Additional information on Bilastine-d

Introduction to Bilastine-d (CAS No: 1215358-58-9) and Its Emerging Applications in Modern Medicine

Bilastine-d, a derivative of the well-known antihistamine drug Bilastine, is a compound characterized by its unique chemical structure and pharmacological properties. With a CAS number of 1215358-58-9, this molecule has garnered significant attention in the field of pharmaceutical research due to its potential therapeutic benefits and improved pharmacokinetic profile. This article delves into the compound's chemical characteristics, recent advancements in its application, and the latest research findings that highlight its significance in contemporary medical science.

The chemical formula of Bilastine-d reflects its modified structure, which includes a deuterated version of the parent molecule. This modification not only enhances its stability but also influences its metabolic pathways, leading to a prolonged half-life and reduced side effects. The deuterium atom substitution is strategically placed to minimize unwanted interactions with metabolic enzymes, thereby increasing the compound's bioavailability and therapeutic efficacy. This innovation aligns with the growing trend in drug development towards designing molecules that are more resistant to degradation while maintaining high pharmacological activity.

In recent years, Bilastine-d has been studied extensively for its potential applications in treating allergic disorders. Traditional antihistamines, including Bilastine, are known for their ability to block histamine receptors, thereby alleviating symptoms such as itching, sneezing, and runny nose associated with allergies. However, Bilastine-d offers an improved version of this mechanism by leveraging deuterium labeling to enhance its selectivity and duration of action. Clinical trials have demonstrated that Bilastine-d exhibits superior performance over its parent compound in terms of symptom relief and patient comfort. These findings have prompted further investigation into its use as a first-line treatment for allergic rhinitis and other related conditions.

One of the most compelling aspects of Bilastine-d is its potential in reducing drug interactions. Unlike some conventional antihistamines that can interact with other medications, particularly those metabolized by the cytochrome P450 enzyme system, Bilastine-d's modified structure minimizes these interactions. This characteristic makes it an attractive option for patients who are on multiple medications, as it reduces the risk of adverse drug reactions. The compound's stability under various physiological conditions also contributes to its safety profile, making it suitable for long-term use without significant concerns about degradation or toxicity.

Recent research has also explored the anti-inflammatory properties of Bilastine-d beyond its antihistaminic effects. Studies indicate that the compound can modulate inflammatory pathways by inhibiting certain enzymes involved in the production of inflammatory mediators. This dual action—both blocking histamine receptors and reducing inflammation—makes Bilastine-d a promising candidate for treating not only allergic conditions but also inflammatory disorders such as asthma and chronic rhinosinusitis. The ability to address multiple pathological mechanisms with a single therapeutic agent is highly valued in modern medicine, as it can lead to more comprehensive patient care.

The pharmacokinetic profile of Bilastine-d is another area where it stands out from conventional antihistamines. Due to the deuterium substitution, the compound exhibits a slower metabolic clearance rate, allowing for less frequent dosing and improved compliance among patients. This feature is particularly beneficial for chronic conditions where long-term treatment is necessary. Additionally, Bilastine-d demonstrates good oral bioavailability, meaning it can be administered orally with high efficiency. These pharmacokinetic advantages contribute to its overall attractiveness as a therapeutic option.

In conclusion, Bilastine-d (CAS No: 1215358-58-9) represents a significant advancement in the field of antihistamine therapy. Its unique chemical structure, derived from Bilastine, offers improved pharmacological properties including enhanced stability, reduced side effects, and minimized drug interactions. The latest research highlights its potential not only in treating allergic disorders but also in addressing inflammatory conditions through modulation of inflammatory pathways. As pharmaceutical science continues to evolve, compounds like Bilastine-d exemplify the innovative approaches being taken to develop more effective and safer medications for patients worldwide.